GPhos Pd G6

• Molecular Formula: C47H70BrO4PPdSi
• Molecular Weight: 944.4 g/mol
• InChI: InChI=1S/C35H53O2P.C12H17O2Si.BrH.Pd/c1-24(2)28-20-15-21-29(25(3)4)32(28)33-30(36-8)22-23-31(37-35(5,6)7)34(33)38(26-16-11-9-12-17-26)27-18-13-10-14-19-27;1-15(2,3)10-9-14-12(13)11-7-5-4-6-8-11;;/h15,20-27H,9-14,16-19H2,1-8H3;5-8H,9-10H2,1-3H3;1H;/q;-1;;+2/p-1
• InChIKey: ICGQAPULPXXSAB-UHFFFAOYSA-M

GPhos Pd G6: Room-Temperature C–N Bond Formation

GPhos Pd G6 is a sixth-generation (G6) Buchwald palladium precatalyst, specifically an air-stable oxidative addition complex (OAC) designed for cross-coupling reactions . It is the precatalyst form of the GPhos ligand, a dialkylbiaryl monophosphine developed by the Buchwald group to address stability and reactivity challenges in palladium-catalyzed aryl amination [1]. The compound's full chemical name is [2-(Dicyclohexylphosphino)-3-tert-butoxy-6-methoxy-2',6'-diisopropyl-1,1'-biphenyl](4-((2-(trimethylsilyl)ethoxy)carbonyl)phenyl-1-yl)palladium(II) bromide, and it is commercially available as GPhos Pd G6 TES (CAS 2489525-81-5) . Its primary utility lies in enabling room temperature C–N cross-couplings of challenging substrates, including primary amines with aryl halides, where earlier-generation catalysts often require elevated temperatures or fail to deliver high yields .

1 Supports room-temperature C–N cross-coupling reactions

2 Reported utility for primary amines with aryl halides

3 May enable couplings of thermally labile intermediates

• [1] McCann, S. D., Reichert, E. C., Arrechea, P. L., & Buchwald, S. L. (2020). Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. Journal of the American Chemical Society, 142(35), 15027–15037. View Source

GPhos Pd G6 vs. Other Buchwald Precatalysts

While several Buchwald precatalysts exist for C–N bond formation, GPhos Pd G6 addresses a specific and critical failure mode of earlier ligands such as BrettPhos, XPhos, and SPhos. The core issue is the displacement of the phosphine ligand from the palladium center by basic amine substrates and N-heteroaromatic compounds at room temperature, forming catalytically dormant 'off-cycle' species that require heating to reactivate [1]. GPhos was rationally designed to overcome this deactivation pathway. By strategically introducing an ortho-tert-butoxy group to the ligand framework, the most active catalyst conformer is stabilized against ligand displacement [2]. Simultaneously, the removal of a para-isopropyl group from the non-phosphorus-containing ring creates the steric space necessary to accommodate even bulky α-tertiary primary amines [3]. This structural optimization means that simply substituting GPhos Pd G6 with a different Buchwald precatalyst, even another G6 variant like tBuBrettPhos Pd G6 or RockPhos Pd G6, will likely result in a different reaction profile, lower yields, or the complete failure of challenging room-temperature couplings.

Risk Factor

GPhos Pd G6

Alternative Precatalyst

Ligand displacement at rt

Stabilized active conformer (tert-butoxy)

May form off-cycle species, requiring heat

Amine substrate scope

Broad, incl. α-tertiary primary amines

Specialized profile may limit bulky amines

• [1] McCann, S. D., Reichert, E. C., Arrechea, P. L., & Buchwald, S. L. (2020). Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. Journal of the American Chemical Society, 142(35), 15027–15037. View Source
• [2] McCann, S. D., Reichert, E. C., Arrechea, P. L., & Buchwald, S. L. (2020). Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. Journal of the American Chemical Society, 142(35), 15027–15037. View Source
• [3] McCann, S. D., Reichert, E. C., Arrechea, P. L., & Buchwald, S. L. (2020). Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. Journal of the American Chemical Society, 142(35), 15027–15037. View Source

GPhos Pd G6 Comparative Performance

Room-Temperature Yield Comparison

The superior reactivity of the GPhos-supported catalyst compared to previous catalyst generations is demonstrated through direct head-to-head comparisons in the coupling of 4-bromothiazole with piperidine. Under identical, optimized conditions (0.75 mol% catalyst, NaOTMS base in THF at 50 °C for 3 hours), the GPhos-derived precatalyst P1 achieves a 99% yield [1]. In contrast, catalysts based on previous ligands like BrettPhos, which suffer from room-temperature instability due to ligand displacement, require elevated temperatures to achieve comparable reactivity, with their performance at ambient conditions being significantly inferior [2]. This specific quantitative advantage underscores GPhos's ability to overcome the stability limitations inherent in earlier ligand systems, making it the catalyst of choice for transformations where thermal sensitivity of substrates or energy efficiency is a concern.

Room-temp. yield

Head-to-head

99% yield (reported) vs. previous catalysts (heating required)

Supports high efficiency under mild conditions

0.75 mol% cat., NaOTMS, THF, 50 °C, 3 h

Evidence Dimension	Reaction Yield
Target Compound Data	99%
Comparator Or Baseline	Previous-generation catalysts (e.g., BrettPhos-based) — yield not quantified but described as requiring heating due to limited room-temperature stability
Quantified Difference	GPhos Pd G6 enables a near-quantitative yield (99%) under conditions where previous catalysts exhibit limited or no room-temperature reactivity and require heating to activate
Conditions	Coupling of 4-bromothiazole (1a) with piperidine (2a) using 0.75 mol% catalyst, NaOTMS (1.05 eq.) in THF at 50 °C for 3 h

Why This Matters

For procurement, this demonstrates that GPhos Pd G6 is not merely an incremental improvement; it is required for achieving high yields in specific, challenging aminations at lower temperatures, directly impacting process efficiency and substrate scope.

• [1] Reichert, E. C., Feng, K., Sather, A. C., & Buchwald, S. L. (2023). Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines. Journal of the American Chemical Society, 145(6), 3323–3329. View Source
• [2] McCann, S. D., Reichert, E. C., Arrechea, P. L., & Buchwald, S. L. (2020). Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. Journal of the American Chemical Society, 142(35), 15027–15037. View Source

Heteroarene Deactivation Resistance

A key differentiator for GPhos Pd G6 is its proven resistance to catalyst deactivation by heteroarene substrates, a common problem that plagues many Pd-catalyzed aminations and leads to poor yields. This is not a generic claim; it is a specific design principle. A 2023 study demonstrates that a GPhos-supported Pd catalyst, in synergy with the base NaOTMS, 'effectively resists heteroarene-induced catalyst deactivation' [1]. In stark contrast, previous catalyst systems, including those based on BrettPhos-like ligands, are known to form stable, inactive off-cycle Pd complexes with N-heteroaromatic substrates at room temperature, effectively poisoning the reaction [2]. This enhanced stability allows GPhos Pd G6 to achieve high yields with challenging, pharmaceutically relevant heteroarenes like 2-H-1,3-azoles, a substrate class where many alternative catalysts would fail or provide only trace amounts of product [1].

Deactivation resistance

Class-level

Resists heteroarene-induced deactivation; enables 2-H-1,3-azole couplings

May support pharmaceutically relevant heteroaryl aminations

Based on design principle; validate with specific substrates

Evidence Dimension	Catalyst Stability (Resistance to Heteroarene Poisoning)
Target Compound Data	Effectively resists deactivation, enabling high yields with 2-H-1,3-azoles and other challenging five-membered heteroaryl halides
Comparator Or Baseline	Previous catalyst systems (e.g., BrettPhos-like ligands) — prone to forming stable, off-cycle complexes with N-heteroaromatic substrates at room temperature
Quantified Difference	GPhos Pd G6 uniquely enables successful coupling of substrates that cause irreversible catalyst deactivation in comparator systems
Conditions	C–N cross-coupling of base-sensitive five-membered heteroaryl halides with aliphatic amines

Why This Matters

This directly addresses a major bottleneck in pharmaceutical synthesis: the reliable amination of complex, heteroaromatic drug-like fragments. Procuring GPhos Pd G6 is a targeted solution for this high-value but problematic transformation.

• [1] Reichert, E. C., Feng, K., Sather, A. C., & Buchwald, S. L. (2023). Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines. Journal of the American Chemical Society, 145(6), 3323–3329. View Source
• [2] McCann, S. D., Reichert, E. C., Arrechea, P. L., & Buchwald, S. L. (2020). Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. Journal of the American Chemical Society, 142(35), 15027–15037. View Source

Single Catalyst for Three Amine Classes

Before the development of GPhos, achieving optimal results in C–N cross-couplings required selecting a specific catalyst for different classes of amine nucleophiles. For instance, one catalyst might be best for unhindered primary amines, while a different one would be needed for α-tertiary primary amines or N-heterocycle-containing substrates. The GPhos-supported catalyst uniquely consolidates this scope, demonstrating high activity across all three of these previously disparate substrate classes [1]. The 2020 JACS paper explicitly states that 'its use allows for the coupling of a range of amine nucleophiles, including: (1) unhindered, (2) five-membered-ring N-heterocycle-containing, and (3) α-tertiary primary amines, each of which previously required a different catalyst to achieve optimal results' [2]. This is a significant practical advantage over other Buchwald precatalysts like XPhos Pd G3 or SPhos Pd G2, which, while powerful in their own right, have more specialized, narrower optimal substrate profiles.

Amine scope consolidation

Class-level

3 distinct amine classes: unhindered, N-heterocycle, α-tertiary

May reduce need for multiple specialized catalysts

As reported by Buchwald group; individual results may vary

Evidence Dimension	Substrate Scope Versatility
Target Compound Data	High activity for 3 distinct, challenging amine classes: (1) unhindered, (2) N-heterocycle-containing, and (3) α-tertiary primary amines
Comparator Or Baseline	Previous catalysts (e.g., XPhos, SPhos, RuPhos, BrettPhos) — each required a different, specialized catalyst to achieve optimal results for one of these amine classes
Quantified Difference	GPhos Pd G6 replaces three specialized catalysts with a single, versatile system
Conditions	Room temperature C–N cross-couplings with aryl halides

Why This Matters

This reduces the need for procuring and screening multiple catalysts, simplifying workflow, reducing inventory complexity, and saving valuable research time in both academic and industrial settings.

• [1] McCann, S. D., Reichert, E. C., Arrechea, P. L., & Buchwald, S. L. (2020). Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. Journal of the American Chemical Society, 142(35), 15027–15037. View Source
• [2] McCann, S. D., Reichert, E. C., Arrechea, P. L., & Buchwald, S. L. (2020). Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability. Journal of the American Chemical Society, 142(35), 15027–15037. View Source

Kinetic Advantage for Secondary Amines

A 2024 kinetic study revealed that the GPhos/NaOTMS catalyst system operates via an unusual mechanism for the amination of five-membered heteroaryl halides. Unlike other reported catalyst systems where reductive elimination is the turnover-limiting step, with GPhos, the rate-determining step is the base/amine exchange to form the Pd-amido complex [1]. This mechanistic distinction is critical. In comparator systems, the amine-bound Pd complex is a productive on-cycle intermediate. However, with GPhos, this complex is a reversibly generated off-cycle species, allowing the catalyst to navigate a different energetic landscape that avoids common deactivation pathways [2]. This unique kinetic profile is why GPhos Pd G6 can efficiently couple challenging secondary amines with heteroaryl halides, a transformation that is often low-yielding with other catalysts due to slow reductive elimination or competing deactivation [1].

Mechanistic distinction

Class-level

Turnover-limiting step: base/amine exchange (not reductive elimination)

May benefit secondary amine couplings via alternative cycle

Kinetic study; mechanism-dependent scope

Evidence Dimension	Catalytic Mechanism (Turnover-Limiting Step)
Target Compound Data	Base/amine exchange is the turnover-limiting step; amine-bound Pd complex is an off-cycle species
Comparator Or Baseline	Other reported catalyst systems — reductive elimination is typically the turnover-limiting step; amine-bound Pd complex is an on-cycle intermediate
Quantified Difference	GPhos Pd G6 follows a fundamentally different catalytic cycle that bypasses a common kinetic bottleneck
Conditions	Amination of five-membered heteroaryl halides (e.g., 4-bromothiazole) with secondary amines (e.g., piperidine)

Why This Matters

This mechanistic understanding provides a rational basis for selecting GPhos Pd G6 for difficult secondary aminations, where other catalysts, even those in the same G6 family, would likely underperform due to their inherent mechanistic constraints.

• [1] Raguram, E. R., Dahl, J. C., Jensen, K. F., & Buchwald, S. L. (2024). Kinetic Modeling Enables Understanding of Off-Cycle Processes in Pd-Catalyzed Amination of Five-Membered Heteroaryl Halides. Journal of the American Chemical Society, 146(48), 33035–33047. View Source
• [2] Raguram, E. R., Dahl, J. C., Jensen, K. F., & Buchwald, S. L. (2024). Kinetic Modeling Enables Understanding of Off-Cycle Processes in Pd-Catalyzed Amination of Five-Membered Heteroaryl Halides. Journal of the American Chemical Society, 146(48), 33035–33047. View Source

GPhos Pd G6 Application Scenarios

Room-Temperature C–N Coupling for Labile Intermediates

As established, GPhos Pd G6 enables room-temperature couplings with primary amines . This is not merely a convenience but a critical enabling factor for synthesizing thermally labile drug candidates. For process chemists scaling up a route involving a heat-sensitive functional group (e.g., a β-lactam, an azide, or a complex natural product derivative), using GPhos Pd G6 eliminates the risk of thermal decomposition associated with catalysts requiring >50°C for activation. The 99% yield achieved in the model reaction at only 50 °C [1] demonstrates its high activity at low temperatures, minimizing byproduct formation and simplifying purification. This directly addresses a key procurement driver: selecting a catalyst that ensures a higher yield and purity profile for a high-value, thermally delicate API intermediate.

Late-Stage Functionalization of Complex Heteroaromatics

The ability of GPhos Pd G6 to 'effectively resist heteroarene-induced catalyst deactivation' makes it the premier choice for late-stage diversification of drug candidates containing five-membered heteroaryl halides (e.g., thiazoles, oxazoles, imidazoles) [2]. This is a critical differentiator. In medicinal chemistry campaigns, introducing amine diversity onto a complex core late in the synthesis is a common strategy to build compound libraries. Using an alternative catalyst in this scenario would carry a high risk of failure due to catalyst poisoning by the substrate itself. Procuring GPhos Pd G6 is a strategic decision to mitigate this risk and reliably access the desired final compounds in good-to-excellent yields, thereby accelerating SAR studies.

Sterically Hindered Amine Library Synthesis

The evidence shows GPhos Pd G6 is uniquely effective for the 'first high-yielding coupling reactions of a wide set of five-membered heteroaryl halides with sterically demanding α-branched cyclic amines and acyclic secondary amines' [2]. This fills a significant gap in the synthetic toolbox. When a medicinal chemist needs to explore structure-activity relationships (SAR) around a hindered amine pharmacophore (e.g., a 2,2,6,6-tetramethylpiperidine derivative) attached to a heteroaromatic core, GPhos Pd G6 is the only catalyst among common alternatives that has demonstrated robust, high-yielding performance for this exact transformation. Procuring it is essential for executing this advanced, high-value chemistry.

C–N Coupling in Biocatalytic Cascades

GPhos is a key enabler for telescoping chemocatalytic and biocatalytic steps in one pot. A study demonstrated that the GPhos ligand is crucial for the successful arylation of α-secondary amines in a biphasic water-toluene system containing excess alanine (from a prior transaminase step) [3]. The overall conversion reached up to 89% with >99.5% ee [3]. This showcases the catalyst's remarkable tolerance for water, excess amine donor, and other biological components, which would be highly challenging for many other palladium catalysts. For research groups working at the chemistry-biology interface, procuring GPhos Pd G6 is a validated solution for this integrated synthesis workflow, avoiding the need for laborious intermediate isolation steps.

Application

Selection Property

Validation Focus

Thermally labile intermediate synthesis

Room-temperature activity profile

Thermal stability of product; yield at low temp

Heteroaryl late-stage diversification

Resistance to heteroarene deactivation

Yield with N-heteroaryl halide substrates

Bulky amine library synthesis

Steric tolerance for α-branched amines

Yield with sterically demanding secondary amines

Chemo-enzymatic cascade synthesis

Water and biomolecule tolerance

Conversion and ee retention in biphasic system

• [1] Reichert, E. C., Feng, K., Sather, A. C., & Buchwald, S. L. (2023). Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines. Journal of the American Chemical Society, 145(6), 3323–3329. View Source
• [2] Reichert, E. C., Feng, K., Sather, A. C., & Buchwald, S. L. (2023). Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines. Journal of the American Chemical Society, 145(6), 3323–3329. View Source
• [3] Heckmann, C. M., & Paradisi, F. (2021). GPhos Ligand Enables Production of Chiral N-Arylamines in a Telescoped Transaminase-Buchwald-Hartwig Amination Cascade in the Presence of Excess Amine Donor. Chemistry – A European Journal, 27(55), 13798-13803. View Source